Cas no 941905-00-6 (2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide
• CAS No: 941905-00-6
• MF: C₂₁H₂₆N₂O₅S
• MW: 418.506544589996
• CID: 6432780
• PubChem ID: 16826825
• Update Time: 2025-07-21

2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide
• 941905-00-6
• F2267-0391
• N-(4-methoxyphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide
• AKOS024634053
• N-(4-methoxyphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• 2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-(4-methoxyphenyl)acetamide
• 2-Piperidineacetamide, N-(4-methoxyphenyl)-1-[(4-methoxyphenyl)sulfonyl]-

• Inchi： 1S/C21H26N2O5S/c1-27-18-8-6-16(7-9-18)22-21(24)15-17-5-3-4-14-23(17)29(25,26)20-12-10-19(28-2)11-13-20/h6-13,17H,3-5,14-15H2,1-2H3,(H,22,24)
• InChI Key： XFEQKGAOYYLEQG-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCCCC1CC(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 418.15624311g/mol
• Monoisotopic Mass: 418.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• pka: 14.37±0.70(Predicted)

Additional information on 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide

Introduction to 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide (CAS No. 941905-00-6) and Its Emerging Applications in Chemical Biology

2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide, identified by the CAS number 941905-00-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to a class of molecules characterized by the presence of a piperidine ring sulfonated at the 1-position and substituted with a phenylacetamide moiety at the 2-position, both of which are flanked by methoxy groups. The structural motif of this compound not only contributes to its distinct physicochemical properties but also underpins its potential as a pharmacophore in drug discovery and therapeutic development.

The sulfonamide functionality at the 4-methoxybenzenesulfonyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate enzyme activity and receptor binding. The piperidine ring, on the other hand, is frequently incorporated into bioactive molecules due to its favorable interactions with biological targets, including enzymes and receptors. The presence of two methoxyphenyl groups further enhances the compound's complexity and may contribute to its solubility, lipophilicity, and metabolic stability—key factors in drug design.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such complex molecules for their therapeutic potential. The N-(4-methoxyphenyl)acetamide moiety, in particular, has been implicated in various biological pathways, including inflammation, neurodegeneration, and cancer metabolism. By integrating these structural elements, 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide represents a promising candidate for further investigation.

In the context of modern drug discovery, this compound exemplifies the intersection of synthetic organic chemistry and bioactivity-based screening. Its synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The sulfonamide bond formation is particularly critical, as it often dictates the compound's interaction with biological targets. Recent methodologies have focused on optimizing these synthetic routes to improve scalability and sustainability, aligning with green chemistry principles.

The biological profile of CAS No. 941905-00-6 has been preliminarily assessed through in vitro assays targeting key enzymes and receptors relevant to human health. Notably, studies have indicated potential inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, preliminary data suggest interactions with ion channels and G protein-coupled receptors (GPCRs), underscoring the compound's multifaceted pharmacological profile.

The significance of methoxy substitution in this context cannot be overstated. The methoxy groups not only enhance solubility but also influence electronic properties, potentially modulating reactivity at biological interfaces. Comparative studies have shown that variations in methoxy substitution patterns can significantly alter binding affinity and metabolic stability—critical parameters for drug candidates. This underscores the importance of structure-activity relationship (SAR) studies in optimizing such compounds for therapeutic use.

Emerging research also highlights the role of 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide as a scaffold for developing novel therapeutic agents. Its unique combination of functional groups makes it amenable to derivatization without compromising core bioactivity. For instance, modifications at the piperidine ring or phenyl rings could yield analogs with enhanced potency or selectivity against specific disease targets.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets have demonstrated the ability to forecast biological activity based on structural features alone. This approach has been particularly effective in identifying compounds with novel scaffolds that may elicit unexpected biological effects—a testament to the power of computational methods in modern medicinal chemistry.

Furthermore, advances in crystallography and spectroscopy have enabled detailed structural characterization of this compound when bound to biological targets. Such high-resolution data provide invaluable insights into molecular interactions at an atomic level, guiding rational modifications for improved efficacy or reduced side effects. These structural insights are often integrated into de novo design algorithms, further streamlining the discovery process.

The potential applications of CAS No 941905-00-6 extend beyond traditional small-molecule drug development. Its structural complexity makes it an attractive candidate for exploring novel mechanisms of action or repurposing existing therapeutic strategies against neglected diseases or emerging pathogens. As drug resistance becomes an increasingly pressing global health issue, compounds like this one offer hope for discovering new solutions through innovative chemical design.

In conclusion,2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(4-methoxyphenyl)acetamide represents a compelling example of how sophisticated molecular design can yield bioactive compounds with significant therapeutic potential. Its unique structural features—comprising sulfonamide-linked piperidine rings flanked by methoxy-substituted phenyl groups—position it as a valuable tool for both academic research and industrial drug development programs aimed at addressing unmet medical needs.